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Compound of Interest

Compound Name:
tert-Butyl (4-methylpyridin-2-

yl)carbamate

Cat. No.: B1337354 Get Quote

Technical Guide: tert-Butyl (4-methylpyridin-2-
yl)carbamate
For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butyl (4-methylpyridin-2-yl)carbamate is a heterocyclic organic compound that serves

as a crucial building block in synthetic organic chemistry. Its structure, featuring a tert-

butoxycarbonyl (Boc) protecting group on an aminopyridine core, makes it a valuable

intermediate in the synthesis of more complex molecules, particularly in the field of medicinal

chemistry. This technical guide provides a comprehensive overview of its chemical properties,

synthesis, and its notable application as a precursor to pharmacologically active compounds.

Chemical and Physical Properties
This section summarizes the key chemical and physical properties of tert-Butyl (4-
methylpyridin-2-yl)carbamate. The data has been compiled from various chemical suppliers

and literature sources.

Table 1: General Chemical Properties
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Property Value Source

Molecular Formula C₁₁H₁₆N₂O₂ [1]

Molecular Weight 208.26 g/mol [1]

CAS Number 90101-20-5 [1]

Appearance Solid [1]

InChI Key
SABMAMDNSRZJBK-

UHFFFAOYSA-N
[1]

Table 2: Physical Properties

Property Value Source

Melting Point 118-119 °C

Boiling Point Data not available

Solubility Data not available

Note: Specific quantitative data for boiling point and solubility in common solvents are not

readily available in the public domain. It is expected to be soluble in common organic solvents

like dichloromethane, ethyl acetate, and methanol.

Spectroscopic Data
Detailed experimental spectroscopic data for tert-Butyl (4-methylpyridin-2-yl)carbamate is

not widely published. The following are predicted data or data from closely related analogs.

¹H NMR: Spectral data for the title compound is not directly available.

¹³C NMR: Spectral data for the title compound is not directly available.

IR Spectroscopy: Spectral data for the title compound is not directly available.

Mass Spectrometry: Spectral data for the title compound is not directly available.
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Synthesis and Purification
Experimental Protocol: Synthesis
A common method for the synthesis of tert-Butyl (4-methylpyridin-2-yl)carbamate involves

the protection of the amino group of 2-amino-4-methylpyridine with di-tert-butyl dicarbonate

(Boc₂O).[2]

Reaction:
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Reactants

Product

2-amino-4-methylpyridine tert-Butyl (4-methylpyridin-2-yl)carbamate+ Boc₂O, Solvent

Di-tert-butyl dicarbonate

tert-Butyl
(4-methylpyridin-2-yl)carbamate

Further Synthetic
Modifications

1.

Deprotection
(Acidic Conditions)

2.

2-amino-4-methylpyridine
Derivative

Coupling Reactions

3.

p38 MAP Kinase
Inhibitor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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